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Compound of Interest

Compound Name:
3-Acetylamino-adamantane-1-

carboxylic acid

Cat. No.: B112855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-acetamidoadamantane-1-

carboxylic acid, a key intermediate in the synthesis of various biologically active adamantane

derivatives. This document details its chemical identity, physicochemical properties, synthesis

protocols, and spectroscopic data.

Chemical Identity
IUPAC Name: 3-acetamidoadamantane-1-carboxylic acid[1]

Synonyms:

3-Acetylamino-adamantane-1-carboxylic acid[1]

1-acetamido-3-adamantanecarboxylic acid[1]

3-(acetylamino)adamantane-1-carboxylic acid[1]

3-(acetylamino)tricyclo[3.3.1.1³,⁷]decane-1-carboxylic acid[1]

Adamantane-1-carboxylic acid, 3-acetylamino-[1]

CAS Number: 6240-00-2[1]
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Physicochemical Properties
A summary of the key physicochemical properties of 3-acetamidoadamantane-1-carboxylic acid

is presented in the table below. This data is essential for its handling, formulation, and

application in research and development.

Property Value Reference

Molecular Formula C₁₃H₁₉NO₃ [1]

Molecular Weight 237.29 g/mol [1]

Appearance White to off-white solid

Melting Point 242-246 °C

Solubility Not easily soluble in water.

LogP 2.2466 [2]

Hydrogen Bond Donors 1 [2]

Hydrogen Bond Acceptors 2 [2]

Rotatable Bonds 2 [2]

Synthesis and Experimental Protocols
The synthesis of 3-acetamidoadamantane-1-carboxylic acid is typically achieved through a two-

step process, starting from the commercially available 1-adamantanecarboxylic acid. The key

steps involve the hydroxylation of the adamantane core followed by a Ritter reaction to

introduce the acetamido group.

Synthesis of 3-Hydroxyadamantane-1-carboxylic Acid
(Precursor)
Reaction: Oxidation of 1-adamantanecarboxylic acid using a mixed acid oxidant.

Experimental Protocol:
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In a 250 mL three-necked flask equipped with a condensing reflux device, magnetic stirrer,

and an ice-salt bath, add 1-adamantanecarboxylic acid, nitric acid (65%), and concentrated

sulfuric acid (98%).

Control the temperature using the ice-salt bath and slowly add concentrated sulfuric acid via

a constant pressure dropping funnel.

After the addition is complete, allow the reaction to proceed for a specified period.

Pour the reaction mixture into a large beaker containing crushed ice and stir until all the ice

has melted.

Cool the mixture to precipitate a light yellow solid.

Filter the precipitate and wash it three times with water, followed by three washes with ether.

Recrystallize the crude product from a mixture of acetone and water (9:1 volume ratio).

Dry the resulting white solid under vacuum to obtain 3-hydroxy-1-adamantanecarboxylic

acid.

Synthesis of 3-Acetamidoadamantane-1-carboxylic Acid
Reaction: Ritter reaction of 3-hydroxyadamantane-1-carboxylic acid with acetonitrile in a

sulfuric acid medium.

Experimental Protocol:

In a suitable reaction vessel, dissolve 3-hydroxyadamantane-1-carboxylic acid in sulfuric

acid.

Cool the mixture and add acetonitrile dropwise while maintaining a low temperature.

Stir the reaction mixture for 2.5 hours.

Decompose the reaction by pouring it into ice water, which will cause the product to

precipitate.
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Filter the sediment and wash with water until a neutral pH is achieved.

Dry the product to obtain high-purity 3-acetylaminoadamantane-1-carboxylic acid.

Hydrolysis of 3-Acetamidoadamantane-1-carboxylic
Acid
Reaction: Acid-catalyzed hydrolysis to yield 3-aminoadamantane-1-carboxylic acid

hydrochloride.

Experimental Protocol:

To 5g of 3-acetamidoadamantane-1-carboxylic acid, add 40 mL of water and 50 mL of

concentrated hydrochloric acid.

Boil the mixture for 6 hours.

After the reaction is complete, evaporate the reaction mixture to dryness.

Process the residue with acetone to obtain 3-aminoadamantane-1-carboxylic acid

hydrochloride.

Spectroscopic Data
Carbon-13 Nuclear Magnetic Resonance (¹³C NMR)

¹³C NMR (CDCl₃, 100 MHz): δ 177.62, 168.61, 42.06, 41.35, 37.59, 34.95, 28.43, 23.63

ppm.

Infrared (IR) Spectroscopy
The IR spectrum of 3-acetamidoadamantane-1-carboxylic acid exhibits characteristic

absorption bands corresponding to its functional groups.
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Wavenumber (cm⁻¹) Functional Group

~3300-2500 O-H stretch (carboxylic acid)

~3400-3250 N-H stretch (amide)

~2923, 2861 C-H stretch (adamantane)

~1710 C=O stretch (carboxylic acid)

~1650 C=O stretch (amide I)

~1550 N-H bend (amide II)

Mass Spectrometry
GC-MS Top Peak (m/z): 237[1]

Second Highest Peak (m/z): Not specified[1]

Third Highest Peak (m/z): 191[1]

Logical Relationships in Synthesis
The synthesis of 3-acetamidoadamantane-1-carboxylic acid follows a clear logical progression

from readily available starting materials. This workflow is crucial for planning and executing the

synthesis in a laboratory or industrial setting.
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Oxidation 3-Acetamidoadamantane-
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Ritter Reaction
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Acid Hydrolysis
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Caption: Synthetic pathway of 3-acetamidoadamantane-1-carboxylic acid.

Ritter Reaction Mechanism
The core transformation in the synthesis of 3-acetamidoadamantane-1-carboxylic acid is the

Ritter reaction. This reaction involves the formation of a stable carbocation on the adamantane
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scaffold, which is then attacked by the nitrogen atom of acetonitrile.

Carbocation Formation

Nucleophilic Attack Hydrolysis

3-Hydroxyadamantane-
1-carboxylic Acid Adamantyl Carbocation

Protonation &
Loss of H₂O

Nitrilium IonAcetonitrile 3-Acetamidoadamantane-
1-carboxylic Acid

H₂O attack &
Tautomerization
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Caption: Mechanism of the Ritter reaction for the synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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